1-(Morpholin-2-yl)but-3-yn-1-one

Specification

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 1-morpholin-2-ylbut-3-yn-1-one
• Standard InChI: InChI=1S/C8H11NO2/c1-2-3-7(10)8-6-9-4-5-11-8/h1,8-9H,3-6H2
• Standard InChI Key: DMMITEPAGVQWEO-UHFFFAOYSA-N
• Canonical SMILES: C#CCC(=O)C1CNCCO1

Introduction

Structural and Molecular Characteristics

1-(Morpholin-2-yl)but-3-yn-1-one is a heterocyclic organic compound with the molecular formula $\text{C}_8\text{H}_{11}\text{NO}_2$ and a molecular weight of 153.18 g/mol. Its structure comprises a morpholine ring (a six-membered heterocycle containing one oxygen and one nitrogen atom) fused to a but-3-yn-1-one moiety. The alkyne group at the C3 position introduces significant reactivity, while the ketone at C1 enhances its utility in nucleophilic addition reactions.

Key Structural Features:

• Morpholine Ring: Provides conformational rigidity and hydrogen-bonding capabilities due to the oxygen and nitrogen atoms.

• Alkyne Group: Enables participation in click chemistry (e.g., Huisgen cycloaddition) and metal-catalyzed cross-coupling reactions.

• Ketone Functionality: Serves as an electrophilic site for nucleophilic attacks, facilitating derivatization.

Property	Value/Description	Source
Molecular Formula	$\text{C}_8\text{H}_{11}\text{NO}_2$
Molecular Weight	153.18 g/mol
Boiling Point	Not reported	-
Melting Point	Not reported	-
Density	Not reported	-

The lack of empirical data underscores the need for further experimental characterization.

Future Research Directions

• Synthetic Optimization: Develop scalable one-pot methodologies for high-yield production.

• Biological Screening: Evaluate antimicrobial, anticancer, and CNS activity in vitro.

• Derivatization Studies: Exploit the alkyne for click chemistry-based library synthesis.